Cas no 1496406-71-3 (2-Amino-6-(2-aminoethyl)pyrimidin-4-ol)

• Product Name: 2-Amino-6-(2-aminoethyl)pyrimidin-4-ol
• CAS No: 1496406-71-3
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• MDL: MFCD26726719
• CID: 5612209
• PubChem ID: 136305542
• Update Time: 2025-10-28

2-Amino-6-(2-aminoethyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-3458124
• 1496406-71-3
• 2-amino-6-(2-aminoethyl)pyrimidin-4-ol
• 2-Amino-6-(2-aminoethyl)pyrimidin-4-ol

• MDL： MFCD26726719
• Inchi： 1S/C6H10N4O/c7-2-1-4-3-5(11)10-6(8)9-4/h3H,1-2,7H2,(H3,8,9,10,11)
• InChI Key： FLROMCRPHFLTEI-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCN)N=C(N)N1

Computed Properties

• Exact Mass: 154.08546096g/mol
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 93.5Ų

Additional information on 2-Amino-6-(2-aminoethyl)pyrimidin-4-ol

Comprehensive Guide to 2-Amino-6-(2-aminoethyl)pyrimidin-4-ol (CAS No. 1496406-71-3): Properties, Applications, and Market Insights

2-Amino-6-(2-aminoethyl)pyrimidin-4-ol (CAS No. 1496406-71-3) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique aminoethyl and pyrimidin-4-ol functional groups, serves as a versatile building block in drug discovery and material science. Its molecular structure, C6H10N4O, offers a balance of reactivity and stability, making it valuable for synthesizing targeted molecules.

The growing interest in pyrimidine-based compounds stems from their role in modulating biological pathways, particularly in oncology and neurology. Researchers are actively exploring 2-Amino-6-(2-aminoethyl)pyrimidin-4-ol as a precursor for kinase inhibitors and epigenetic modulators, aligning with the global trend toward personalized medicine. Recent studies highlight its potential in addressing drug-resistant infections, a hot topic in post-pandemic research.

From a chemical perspective, this compound exhibits notable solubility in polar solvents like water and DMSO, which facilitates its use in aqueous reaction systems. Its dual amino groups enable selective functionalization, allowing chemists to create derivatives with tailored properties. Industry reports indicate a surge in demand for such multifunctional heterocycles, driven by advancements in high-throughput screening and combinatorial chemistry.

In material science, 1496406-71-3 contributes to the development of organic electronic materials. Its conjugated system and hydrogen-bonding capacity make it suitable for designing luminescent sensors and conductive polymers—a trending application in sustainable technology. Manufacturers are optimizing synthesis routes to improve yield, responding to inquiries about cost-effective production methods for this intermediate.

The market for 2-Amino-6-(2-aminoethyl)pyrimidin-4-ol reflects broader shifts toward green chemistry. Suppliers now emphasize eco-friendly purification techniques and solvent recovery systems, addressing frequent searches for environmentally benign synthetic protocols. Analytical data (HPLC, NMR) confirms ≥95% purity for most commercial batches, meeting stringent requirements for preclinical studies.

Storage recommendations for CAS 1496406-71-3 typically suggest inert atmospheres and low temperatures to preserve its amino group reactivity. These handling protocols mirror best practices for similar nitrogen-rich heterocycles, a common query among laboratory technicians. Regulatory databases classify it as non-hazardous under standard conditions, simplifying logistics for international procurement.

Emerging applications include its use in bioconjugation chemistry, where the compound’s amine groups facilitate protein labeling—an area gaining traction in diagnostic kit development. Patent analyses reveal increasing IP activity around pyrimidin-4-ol derivatives, particularly for neurodegenerative disease targets. This aligns with frequent searches for blood-brain barrier permeable compounds in academic literature.

For researchers sourcing 1496406-71-3, technical specifications often include: melting point range (215–220°C dec.), UV-Vis absorption maxima (278 nm in methanol), and recommended storage temperature (–20°C). These parameters respond to prevalent questions about compound characterization in peer-reviewed studies. Suppliers increasingly provide COA (Certificate of Analysis) documentation to support reproducibility claims.

The compound’s role in nucleic acid analogs synthesis has expanded with the rise of mRNA technology. Its structural similarity to cytosine derivatives makes it relevant for antisense oligonucleotide modifications—a trending subtopic in gene therapy forums. Custom synthesis services now offer isotope-labeled versions (¹⁵N, ¹³C) to meet proteomics research demands.

Quality control protocols for 2-Amino-6-(2-aminoethyl)pyrimidin-4-ol emphasize residual solvent analysis via GC-MS, reflecting industry concerns about process-related impurities. This attention to detail addresses frequent queries regarding HPLC purification thresholds for biological assays. Current market pricing trends show stability due to streamlined manufacturing scales in major producing regions.

Future prospects for CAS 1496406-71-3 include exploration in metal-organic frameworks (MOFs) for catalytic applications, leveraging its chelating pyrimidine core. This innovative direction responds to growing interest in heterogeneous catalysis within green chemistry circles. Research consortiums are actively investigating its coordination chemistry with transition metals.

In summary, 2-Amino-6-(2-aminoethyl)pyrimidin-4-ol represents a dynamic intersection of medicinal chemistry and advanced materials science. Its adaptability to both small-molecule drug development and functional material design ensures sustained relevance. As synthetic methodologies evolve, this compound will likely see expanded applications in cutting-edge therapeutic and technological domains.